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Compound of Interest

Compound Name: Heptyl-2-naphthol

Cat. No.: B1606164

For Researchers, Scientists, and Drug Development Professionals
Introduction

Heptyl-2-naphthol, also known as 1-heptylnaphthalen-2-ol, is an aromatic organic compound
with the chemical formula C17H220. Its structure, featuring a heptyl group attached to a
naphthol backbone, lends it properties that are of interest in various chemical and
pharmaceutical applications. This technical guide provides a summary of its key
physicochemical properties and outlines the standard methodologies for its synthesis and
spectroscopic characterization. While a comprehensive set of publicly available, raw
spectroscopic data (NMR, IR, MS) for Heptyl-2-naphthol is not readily found in the searched
literature, this guide presents the expected spectral characteristics based on the known
behavior of its constituent functional groups and related compounds.

Physicochemical Properties

A summary of the key physicochemical properties for Heptyl-2-naphthol is presented in Table
1. This data is crucial for its handling, formulation, and analysis.
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Property Value

IUPAC Name 1-heptylnaphthalen-2-ol
CAS Number 31215-04-0

Molecular Formula C17H220

Molecular Weight 242.36 g/mol

Physical Description Liquid

Table 1: Physicochemical Properties of Heptyl-2-naphthol.

Experimental Protocols
Synthesis of Heptyl-2-naphthol

The most common method for the synthesis of Heptyl-2-naphthol is the Friedel-Crafts
alkylation of 2-naphthol. This electrophilic aromatic substitution reaction involves the
introduction of a heptyl group onto the naphthalene ring.

Materials:

2-Naphthol

o 1-Heptene or a heptyl halide (e.g., 1-bromoheptane)

e Lewis acid catalyst (e.g., anhydrous aluminum chloride, AICl3)
e Anhydrous solvent (e.g., carbon disulfide, nitrobenzene)

e Hydrochloric acid (for workup)

» Organic solvent for extraction (e.qg., diethyl ether)

e Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-
naphthol in an appropriate anhydrous solvent.

Cool the mixture in an ice bath and slowly add the Lewis acid catalyst in portions.

To this stirred suspension, add the alkylating agent (1-heptene or heptyl halide) dropwise.

After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for several hours, monitoring the reaction progress by thin-layer chromatography
(TLC).

Upon completion, cool the reaction mixture and carefully pour it over a mixture of crushed ice
and concentrated hydrochloric acid to decompose the catalyst.

Transfer the mixture to a separatory funnel and extract the product with an organic solvent.

Wash the organic layer sequentially with water and brine, then dry it over an anhydrous
drying agent.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel or by distillation under
reduced pressure to yield pure Heptyl-2-naphthol.

Diagram of Synthetic Workflow
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Synthesis of Heptyl-2-naphthol via Friedel-Crafts Alkylation
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General Spectroscopic Analysis Workflow
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 To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Profile of
Heptyl-2-naphthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606164#spectroscopic-data-for-heptyl-2-naphthol-
nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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